2-[(2-Methylbenzyl)amino]-2-oxoethyl 4-tert-butylbenzoate

• IUPAC Name: [2-[(2-methylphenyl)methylamino]-2-oxoethyl] 4-tert-butylbenzoate
• InChI: InChI=1S/C21H25NO3/c1-15-7-5-6-8-17(15)13-22-19(23)14-25-20(24)16-9-11-18(12-10-16)21(2,3)4/h5-12H,13-14H2,1-4H3,(H,22,23)
• InChI Key: ZYDKCMFEDHOYBH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CNC(=O)COC(=O)C2=CC=C(C=C2)C(C)(C)C
• Molecular Formula: C21H25NO3
• Molecular Weight: 339.4 g/mol

Description

The compound “2-[(2-Methylbenzyl)amino]-2-oxoethyl 4-tert-butylbenzoate” is a complex organic molecule. It contains a benzyl group, which is a common functional group in organic chemistry, consisting of a phenyl group (a six-membered aromatic ring) attached to a CH2 group. The compound also contains an amino group (-NH2), an oxoethyl group (-C(=O)-CH2-), and a 4-tert-butylbenzoate group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the benzyl group and the benzoic acid ester suggests that the compound may have aromatic properties. The amino group could potentially participate in hydrogen bonding.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The benzyl group could potentially undergo electrophilic aromatic substitution reactions. The amino group might be involved in acid-base reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of the aromatic ring and the ester group could influence its solubility and reactivity.

Scientific Research Applications

Metabolism and Biochemical Properties

• Metabolism of Substituted Compounds : Research has shown that the metabolism of compounds with tert-butyl groups, such as 3,5-di-tert.-butyl-4-hydroxytoluene (BHT), involves several unique metabolic pathways in both rats and humans. These pathways include the formation of glucuronides and mercapturic acids, highlighting the biological transformations that similar compounds can undergo (Daniel, Gage, & Jones, 1968).

Polymer Science and Material Applications

• Synthesis and Properties of Polyhydrazides : A study on the synthesis of novel aromatic polyhydrazides and poly(amide–hydrazide)s based on bis(ether benzoic acid)s from hydroquinone and its derivatives, including tert-butyl-substituted ones, provides insights into the chemical versatility and potential applications of similar structures in creating new materials with high thermal stability and solubility in polar solvents (Hsiao, Dai, & He, 1999).

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with all chemicals, it should be handled with appropriate safety precautions.